Cas no 956252-42-9 (1-({3,5-dimethyl-1-4-(propan-2-yloxy)benzenesulfonyl-1H-pyrazol-4-yl}sulfonyl)azepane)

• Product Name: 1-({3,5-dimethyl-1-4-(propan-2-yloxy)benzenesulfonyl-1H-pyrazol-4-yl}sulfonyl)azepane
• CAS No: 956252-42-9
• MF: C₂₀H₂₉N₃O₅S₂
• MW: 455.591362714767
• CID: 5799246
• Update Time: 2025-10-31

1-({3,5-dimethyl-1-4-(propan-2-yloxy)benzenesulfonyl-1H-pyrazol-4-yl}sulfonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-dimethyl-1-(4-propan-2-yloxyphenyl)sulfonylpyrazol-4-yl]sulfonylazepane
• 1-({3,5-dimethyl-1-4-(propan-2-yloxy)benzenesulfonyl-1H-pyrazol-4-yl}sulfonyl)azepane

• Inchi： 1S/C20H29N3O5S2/c1-15(2)28-18-9-11-19(12-10-18)29(24,25)23-17(4)20(16(3)21-23)30(26,27)22-13-7-5-6-8-14-22/h9-12,15H,5-8,13-14H2,1-4H3
• InChI Key： IJXSJDKUJWLGRF-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)N(S(C3=CC=C(OC(C)C)C=C3)(=O)=O)N=C2C)(=O)=O)CCCCCC1

Additional information on 1-({3,5-dimethyl-1-4-(propan-2-yloxy)benzenesulfonyl-1H-pyrazol-4-yl}sulfonyl)azepane

1-({3,5-Dimethyl-1-[4-(propan-2-yloxy)benzenesulfonyl]-1H-pyrazol-4-yl}sulfonyl)azepane: A Comprehensive Overview

The compound with CAS No. 956252-42-9, known as 1-({3,5-dimethyl-1-[4-(propan-2-yloxy)benzenesulfonyl]-1H-pyrazol-4-yl}sulfonyl)azepane, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonylated azepanes, which are derivatives of azepane—a seven-membered saturated nitrogen-containing heterocycle. The structure of this compound is characterized by a complex arrangement of functional groups, including sulfonyl groups, methyl substituents, and a propan-2-yloxy moiety, making it a unique entity in the realm of heterocyclic chemistry.

The synthesis of 1-{[3,5-dimethyl-1-(4-isopropoxybenzenesulfonyl)-1H-pyrazol-4-yl]sulfonyl}azepane involves a series of multi-step reactions that highlight the importance of precise control over reaction conditions. The molecule's structure suggests that it could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that sulfonylated azepanes exhibit interesting pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of multiple functional groups provides ample opportunities for further modification and optimization. For instance, the sulfonyl groups can act as bioisosteric replacements for other functionalities, enhancing the molecule's bioavailability and selectivity. Additionally, the azepane ring offers a rigid framework that can be exploited to improve molecular stability and interaction with biological targets.

Recent research has focused on the development of sulfonylated heterocycles as inhibitors of kinases and other enzymes involved in disease pathways. In this context, 1-{[3,5-dimethyl-1-(4-isopropoxybenzenesulfonyl)-1H-pyrazol-4-yl]sulfonyl}azepane has shown promise as a lead compound for further exploration. Its ability to modulate specific biological targets makes it a valuable addition to the arsenal of chemists and pharmacologists working on novel therapeutic agents.

The structural complexity of this compound also presents challenges in terms of synthesis and characterization. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming its identity and purity. Furthermore, computational methods like molecular docking and dynamics simulations can provide insights into its binding modes and interactions with biological systems.

In conclusion, CAS No. 956252-42-9 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and potential applications make it a subject of great interest for researchers in academia and industry alike. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a pivotal role in the development of innovative chemical and pharmaceutical products.